Cas no 2172173-90-7 (tert-butyl 2,2-dimethyl-4-sulfanylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2,2-dimethyl-4-sulfanylpiperidine-1-carboxylate
• CAS No: 2172173-90-7
• MF: C₁₂H₂₃NO₂S
• MW: 245.381522417068
• CID: 6213804
• PubChem ID: 165485778
• Update Time: 2025-07-22

tert-butyl 2,2-dimethyl-4-sulfanylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2,2-dimethyl-4-sulfanylpiperidine-1-carboxylate
• 2172173-90-7
• EN300-1289491

• Inchi： 1S/C12H23NO2S/c1-11(2,3)15-10(14)13-7-6-9(16)8-12(13,4)5/h9,16H,6-8H2,1-5H3
• InChI Key： WPJWTSKGTAEDBF-UHFFFAOYSA-N
• SMILES： SC1CCN(C(=O)OC(C)(C)C)C(C)(C)C1

Computed Properties

• Exact Mass: 245.14495015g/mol
• Monoisotopic Mass: 245.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.5Ų

Additional information on tert-butyl 2,2-dimethyl-4-sulfanylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 2,2-dimethyl-4-sulfanylpiperidine-1-carboxylate (CAS No. 2172173-90-7)

tert-butyl 2,2-dimethyl-4-sulfanylpiperidine-1-carboxylate (CAS No. 2172173-90-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of piperidine derivatives, which are widely utilized in drug discovery and development. The presence of a sulfanyl group and a tert-butyl carboxylate moiety makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in medicinal chemistry and catalysis, as it offers a robust framework for designing novel therapeutic agents.

The compound's molecular structure, characterized by the 2,2-dimethylpiperidine core, provides steric hindrance that can influence reactivity and selectivity in synthetic pathways. This feature is highly valued in the development of chiral catalysts and ligands, which are critical for asymmetric synthesis. Additionally, the sulfanyl group introduces opportunities for further functionalization, enabling the creation of thioether or disulfide linkages. Such modifications are often explored in the context of protease inhibitors and enzyme modulators, aligning with current trends in targeted drug delivery and precision medicine.

In recent years, the demand for high-purity intermediates like tert-butyl 2,2-dimethyl-4-sulfanylpiperidine-1-carboxylate has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Its CAS No. 2172173-90-7 serves as a unique identifier in global chemical databases, facilitating efficient procurement and regulatory compliance. The compound's stability under standard storage conditions further enhances its appeal for industrial and academic laboratories. As the pharmaceutical industry shifts toward green chemistry principles, this intermediate's potential for sustainable synthesis routes is also under investigation.

From a commercial perspective, tert-butyl 2,2-dimethyl-4-sulfanylpiperidine-1-carboxylate is often sought after by manufacturers specializing in custom synthesis and contract research organizations (CROs). Its role in peptide mimetics and small-molecule libraries underscores its relevance in modern drug discovery pipelines. Furthermore, the compound's compatibility with microwave-assisted synthesis and flow chemistry techniques positions it as a forward-looking choice for process optimization and scale-up initiatives.

Emerging studies highlight the compound's utility in bioorthogonal chemistry, where its sulfanyl group can participate in selective labeling reactions. This aligns with the growing interest in chemical biology tools for probing cellular processes. Additionally, its potential as a building block for metal-organic frameworks (MOFs) and supramolecular assemblies is being explored, reflecting broader interdisciplinary applications. As researchers continue to uncover new facets of this compound, its profile in scientific literature and patent filings is expected to expand significantly.

In summary, tert-butyl 2,2-dimethyl-4-sulfanylpiperidine-1-carboxylate (CAS No. 2172173-90-7) represents a multifaceted tool for chemists and pharmacologists. Its structural features and reactivity profile make it indispensable for innovative synthesis and molecular design. With ongoing advancements in computational chemistry and AI-driven drug discovery, the compound's role in accelerating research outcomes is poised to grow. Stakeholders across the chemical and life sciences sectors are encouraged to monitor its evolving applications closely.